Cas no 1273609-72-5 (6-Bromo-8-chloro-3,4-dihydronaphthalen-1(2H)-one)

• Product Name: 6-Bromo-8-chloro-3,4-dihydronaphthalen-1(2H)-one
• CAS No: 1273609-72-5
• MF: C₁₀H₈BrClO
• MW: 259.526921272278
• CID: 5250393
• Update Time: 2025-10-09

6-Bromo-8-chloro-3,4-dihydronaphthalen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-8-chloro-3,4-dihydronaphthalen-1(2H)-one

• Inchi： 1S/C10H8BrClO/c11-7-4-6-2-1-3-9(13)10(6)8(12)5-7/h4-5H,1-3H2
• InChI Key： LOAQRGIVQITVKS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C(CCCC=2C=1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 6-Bromo-8-chloro-3,4-dihydronaphthalen-1(2H)-one

6-Bromo-8-chloro-3,4-dihydronaphthalen-1(2H)-one (CAS No. 1273609-72-5): A Comprehensive Overview

6-Bromo-8-chloro-3,4-dihydronaphthalen-1(2H)-one (CAS No. 1273609-72-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique bromine and chlorine substituents on a dihydronaphthalene scaffold, which contribute to its distinct chemical properties and potential biological activities.

The chemical structure of 6-Bromo-8-chloro-3,4-dihydronaphthalen-1(2H)-one consists of a naphthalene ring with a double bond between the 1 and 2 positions, forming a dihydronaphthalene core. The bromine atom at the 6-position and the chlorine atom at the 8-position introduce halogen functionalities that can significantly influence the compound's reactivity and biological interactions. These substituents are known to enhance the lipophilicity of the molecule, which can affect its solubility, permeability, and binding affinity to various biological targets.

In recent years, 6-Bromo-8-chloro-3,4-dihydronaphthalen-1(2H)-one has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a lead compound for the development of novel therapeutic agents. Research has shown that this compound exhibits promising activity against various biological targets, including enzymes, receptors, and ion channels. For instance, studies have demonstrated that 6-Bromo-8-chloro-3,4-dihydronaphthalen-1(2H)-one can act as a potent inhibitor of specific enzymes involved in metabolic pathways, making it a valuable candidate for the treatment of metabolic disorders.

Moreover, 6-Bromo-8-chloro-3,4-dihydronaphthalen-1(2H)-one has been investigated for its potential anticancer properties. Preclinical studies have indicated that this compound can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. The mechanism of action appears to involve the modulation of protein kinases and other signaling molecules that are often dysregulated in cancer cells. These findings suggest that 6-Bromo-8-chloro-3,4-dihydronaphthalen-1(2H)-one could be further developed as a novel anticancer agent with a unique mechanism of action.

In addition to its therapeutic potential, 6-Bromo-8-chloro-3,4-dihydronaphthalen-1(2H)-one has also been explored for its use in chemical biology research. The compound's ability to selectively modulate specific biological targets makes it an invaluable tool for probing cellular processes and understanding disease mechanisms. For example, researchers have used this compound to investigate the role of specific enzymes in cellular metabolism and signal transduction pathways. Such studies have provided valuable insights into the molecular basis of various diseases and have paved the way for the development of new therapeutic strategies.

The synthesis of 6-Bromo-8-chloro-3,4-dihydronaphthalen-1(2H)-one has been optimized through various synthetic routes to improve yield and purity. One common approach involves the sequential introduction of bromine and chlorine substituents onto a dihydronaphthalene core using well-established halogenation reactions. These synthetic methods have been refined to ensure high selectivity and efficiency, making it feasible to produce large quantities of this compound for both research and development purposes.

In terms of safety and toxicity, extensive studies have been conducted to evaluate the potential risks associated with handling and using 6-Bromo-8-chloro-3,4-dihydronaphthalen-1(2H)-one. While this compound is generally considered safe when handled under appropriate laboratory conditions, it is important to follow standard safety protocols to minimize exposure risks. Researchers should wear appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound.

The future prospects for 6-Bromo-8-chloro-3,4-dihydronaphthalen-1(2H)-one are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As our understanding of its biological activities and mechanisms of action deepens, it is likely that 6-Bromo-8-chloro-3,4-dihydronaphthalen-1(2H)-one will play an increasingly important role in drug discovery and development efforts.

In conclusion, 6-Bromo-8-chloro-3,4-dihydronaphthalen-1(2H)-one (CAS No. 1273609-72-5) is a versatile organic compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development in various fields of chemistry and biology.